Cas no 1072902-84-1 ((3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone)

• Product Name: (3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone
• CAS No: 1072902-84-1
• MF: C₃₁H₆₂O₃Si
• MW: 510.907691478729
• CID: 893896
• Update Time: 2026-04-29

(3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-3-Hexyl-4[(S)-2-(triisopropylsilyloxy)tridecyl]-2-oxetanone
• (3S,4S)-3-hexyl-4-[(2S)-2-[(triisopropylsilyl)oxy]tridecyl]oxetan-2-one
• (3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone

Computed Properties

• Exact Mass: 510.44700

Experimental Properties

• Density: 0.890±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.6E-6 g/L) (25 ºC),
• PSA: 35.53000
• LogP: 10.37010

Additional information on (3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone

(3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone and CAS No. 1072902-84-1: A Comprehensive Overview of Its Structure, Synthesis, and Potential Applications in Biomedical Research

CAS No. 1072902-84-1 represents a complex organic molecule with a unique stereochemical configuration, specifically designated as (3S,4S)-3-Hexyl-4(S)-2-(triisopropylsilyloxy)tridecyl-2-oxetanone. This compound belongs to the class of oxetane derivatives, characterized by a four-membered ring structure with an oxygen atom. The molecular architecture of this compound is defined by several key components: the 3-hexyl group, the 4(S) stereocenter, the 2-(triisopropylsilyloxy) functional group, and the 2-oxetanone ring system. These structural features collectively contribute to its potential utility in pharmaceutical and materials science applications.

The stereochemical arrangement of (3S,4S) in the molecule is critical for its biological activity. Stereoisomerism is a fundamental aspect of drug design, as the spatial orientation of functional groups can significantly influence interactions with biological targets. The 2-(triisopropylsilyloxy) group introduces a bulky triisopropylsilyl (TIPS) protecting group, which is commonly used in organic synthesis to temporarily mask reactive functionalities. This protecting group not only enhances the stability of the molecule during chemical transformations but also provides a means for controlled functionalization in downstream applications.

The 2-oxetanone ring system is a key structural motif in this compound. Oxetane derivatives are widely studied for their utility in the synthesis of various bioactive molecules, including pharmaceuticals and polymer-based drug delivery systems. The presence of the oxetane ring in this compound may confer unique physicochemical properties, such as enhanced solubility or improved membrane permeability, which are essential for drug development. Recent research has highlighted the potential of oxetane derivatives as scaffolds for the design of selective modulators of G protein-coupled receptors (GPCRs), a class of targets implicated in numerous diseases.

The synthesis of (3S,4S)-3-Hexyl-2-(triisopropylsilyloxy)tridecyl-2-oxetanone involves a multi-step process that leverages advanced organic methodologies. One prominent synthetic strategy involves the use of radical-mediated coupling reactions to construct the complex carbon framework. This approach allows for the precise assembly of the 3-hexyl and tridecyl chains while maintaining the stereochemical integrity of the molecule. The introduction of the triisopropylsilyloxy group is typically achieved through silyl protecting group chemistry, which is a well-established technique in synthetic organic chemistry.

Recent advances in computational chemistry have enabled researchers to predict the behavior of this compound in biological systems. Quantum mechanical calculations suggest that the 2-oxetanone ring may adopt a conformation that facilitates interactions with lipid membranes, potentially enhancing its ability to cross cell barriers. This property is particularly relevant for the development of targeted drug delivery systems, where the ability to selectively accumulate in specific tissues is crucial for therapeutic efficacy.

The 3-hexyl and tridecyl chains contribute to the amphiphilic nature of this compound, making it a candidate for applications in nanostructured drug delivery carriers. Amphiphilic molecules can self-assemble into micelles, liposomes, or other supramolecular structures, which are widely used in the formulation of hydrophobic drugs. The length and branching of the alkyl chains can be tailored to optimize the physicochemical properties of these carriers, such as their stability in biological fluids and their ability to encapsulate therapeutic agents.

Studies on oxetane derivatives have also revealed their potential as pro-drug candidates. The 2-oxetanone ring can undergo hydrolysis under physiological conditions, releasing active moieties that may exhibit enhanced bioavailability. This property is particularly valuable for the development of drugs that are poorly soluble in aqueous environments, as the pro-drug approach can improve their solubility and metabolic stability.

The triisopropylsilyloxy group plays a dual role in the functionality of this compound. In addition to its protective function during synthesis, this group can be selectively removed under specific reaction conditions to generate reactive intermediates. This controlled deprotection strategy is essential for the functionalization of the molecule in subsequent chemical modifications, such as the introduction of therapeutic payloads or the incorporation of targeting ligands.

Recent research has also explored the photophysical properties of oxetane derivatives, including (3S,4S)-3-Hexyl-2-(triisopropylsilyloxy)tridecyl-2-oxetanone. These compounds have been shown to exhibit unique optical behaviors, such as fluorescence emission or photothermal conversion, which could be exploited in optical imaging or photothermal therapy applications. The ability to tune these properties through molecular design opens new avenues for the development of multifunctional biomedical agents.

The stereochemistry of this compound is another critical factor that influences its biological activity. The (3S,4S) configuration ensures that the molecule adopts a specific three-dimensional arrangement, which is essential for its interactions with biological targets. This stereochemical specificity is a hallmark of many pharmaceutical agents, where the correct stereoconfiguration is required for optimal therapeutic effects and minimal side effects.

Advancements in high-throughput screening technologies have enabled the rapid evaluation of compounds like (3S,4S)-3-Hexyl-2-(triisopropylsilyloxy)tridecyl-2-oxetanone for their potential therapeutic applications. These screening methods allow researchers to assess the compound's activity against a wide range of biological targets, including proteins, enzymes, and cellular receptors. This approach accelerates the discovery of new drug candidates and provides insights into the molecular mechanisms underlying their biological effects.

Furthermore, the environmental stability of this compound is a key consideration for its practical applications. The triisopropylsilyloxy group not only enhances synthetic stability but also contributes to the molecule's resistance to degradation in biological environments. This property is particularly important for the development of long-acting therapeutic agents, where the prolonged release of the active compound is desired.

The potential applications of (3S,4S)-3-Hexyl-2-(triisopropylsilyloxy)tridecyl-2-oxetanone extend beyond traditional pharmaceuticals. Its amphiphilic nature and unique chemical structure make it a promising candidate for nanotechnology-based drug delivery systems. These systems can be engineered to target specific tissues or cells, thereby improving the efficacy of therapeutic agents while minimizing systemic side effects.

Recent studies have also highlighted the potential of oxetane derivatives in the development of antimicrobial agents. The ability of these compounds to disrupt microbial membranes or inhibit essential cellular processes makes them attractive candidates for combating antibiotic-resistant pathogens. This is particularly relevant in the context of the growing global challenge of antimicrobial resistance.

The synthetic versatility of this compound is another important aspect that contributes to its potential applications. The presence of multiple functional groups, including the 2-oxetanone ring and the triisopropylsilyloxy group, allows for a wide range of chemical modifications. These modifications can be tailored to enhance specific properties, such as solubility, stability, or targeting capabilities, depending on the intended application.

As research in biomedical chemistry continues to advance, compounds like (3S,4S)-3-Hexyl-2-(triisopropylsilyloxy)tridecyl-2-oxetanone are becoming increasingly important for the development of innovative therapeutic strategies. The integration of synthetic chemistry, computational modeling, and biological screening is enabling the design of molecules with precise and tunable properties, paving the way for the next generation of drugs and biomedical materials.

Ultimately, the unique structural features of CAS No. 1072902-84-1 and its derivatives position it as a valuable tool in the exploration of new therapeutic approaches. The ability to manipulate its chemical properties through synthetic and chemical modifications offers exciting opportunities for the development of targeted therapies and advanced drug delivery systems, underscoring the importance of continued research in this area.